Cas no 1094826-67-1 (5-Amino-6-(2-methylpropoxy)pyridin-2-ol)

• Product Name: 5-Amino-6-(2-methylpropoxy)pyridin-2-ol
• CAS No: 1094826-67-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5746140
• PubChem ID: 43262583
• Update Time: 2025-11-01

5-Amino-6-(2-methylpropoxy)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1094826-67-1
• 5-Amino-6-isobutoxypyridin-2-ol
• EN300-1295341
• 5-amino-6-(2-methylpropoxy)pyridin-2-ol
• CS-0354200
• 2(1H)-Pyridinone, 5-amino-6-(2-methylpropoxy)-
• 5-Amino-6-(2-methylpropoxy)pyridin-2-ol

• Inchi： 1S/C9H14N2O2/c1-6(2)5-13-9-7(10)3-4-8(12)11-9/h3-4,6H,5,10H2,1-2H3,(H,11,12)
• InChI Key： XMGLLDGASJYQGU-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC(N1)=O)N)CC(C)C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 340.6±42.0 °C(Predicted)
• pka: 9.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Amino-6-(2-methylpropoxy)pyridin-2-ol

5-Amino-6-(2-methylpropoxy)pyridin-2-ol (CAS No. 1094826-67-1): An Overview of a Promising Compound in Medicinal Chemistry

5-Amino-6-(2-methylpropoxy)pyridin-2-ol (CAS No. 1094826-67-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as 5-amino-6-isobutoxypyridin-2-ol, belongs to the class of pyridine derivatives and has been the subject of numerous studies exploring its biological activities and potential as a lead compound for drug development.

The chemical structure of 5-Amino-6-(2-methylpropoxy)pyridin-2-ol is characterized by a pyridine ring substituted with an amino group at the 5-position and an isobutoxy group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological investigations. The isobutoxy group, in particular, is known to enhance lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target sites within cells.

Recent research has highlighted the potential of 5-Amino-6-(2-methylpropoxy)pyridin-2-ol in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, and to reduce oxidative stress, a common factor in neurodegenerative processes.

In addition to its neuroprotective properties, 5-Amino-6-(2-methylpropoxy)pyridin-2-ol has also shown promise as an anti-inflammatory agent. Inflammatory responses are often associated with various chronic diseases, including cardiovascular disorders and autoimmune conditions. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic profile of 5-Amino-6-(2-methylpropoxy)pyridin-2-ol is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-6-(2-methylpropoxy)pyridin-2-ol in various therapeutic settings. Early results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for neurodegenerative diseases and inflammatory conditions.

In conclusion, 5-Amino-6-(2-methylpropoxy)pyridin-2-ol (CAS No. 1094826-67-1) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for novel treatments for various diseases.